Cas no 10524-51-3 (Methanetetramine,octamethyl- (7CI,8CI,9CI))

Methanetetramine,octamethyl- (7CI,8CI,9CI) structure
10524-51-3 structure
Product Name:Methanetetramine,octamethyl- (7CI,8CI,9CI)
CAS No:10524-51-3
MF:C9H24N4
MW:188.313661575317
CID:211902
PubChem ID:139178
Update Time:2025-04-19

Methanetetramine,octamethyl- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Methanetetramine,octamethyl- (7CI,8CI,9CI)
    • Methanetetramine, octamethyl-
    • octamethyl-Methanetetramine
    • tetrakis(dimethylamino) methane
    • N,N,N',N',N'',N'',N''',N'''-Octamethylmethanetetraamine
    • dimethyl-[tris(dimethylamino)-methyl]-amine
    • Tetrakis(dimethylamino)methane
    • SCHEMBL2567749
    • DTXSID60147026
    • 10524-51-3
    • Inchi: 1S/C9H24N4/c1-10(2)9(11(3)4,12(5)6)13(7)8/h1-8H3
    • InChI Key: GBNYRNDJAGSSFQ-UHFFFAOYSA-N
    • SMILES: N(C)(C)C(N(C)C)(N(C)C)N(C)C

Computed Properties

  • Exact Mass: 188.20032
  • Monoisotopic Mass: 188.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • PSA: 12.96
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